Boron bromide oxide
Description
Boron bromide oxide (hypothetical formula: BBrₓOᵧ) is a lesser-known compound in boron chemistry. This compound likely represents a hybrid of these two classes, combining bromine and oxygen ligands around boron. Such compounds may exhibit unique reactivity due to the interplay of halogen and oxygen electronegativity, but experimental data remain sparse .
Properties
CAS No. |
38490-24-3 |
|---|---|
Molecular Formula |
BBrO |
Molecular Weight |
106.72 g/mol |
IUPAC Name |
bromo(oxo)borane |
InChI |
InChI=1S/BBrO/c2-1-3 |
InChI Key |
CSWRCFBCKMPDFN-UHFFFAOYSA-N |
Canonical SMILES |
B(=O)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Boron Oxide (B₂O₃)
Structure : Boron oxide forms a glassy network of trigonal BO₃ units linked by covalent bonds, creating a stable amorphous solid .
Physical Properties :
- Melting Point: ~450°C
- Solubility: Reacts with water to form boric acid (H₃BO₃).
Applications : Used in glass manufacturing (e.g., Pyrex) and as a flux in metallurgy.
Boron Tribromide (BBr₃)
Structure : A molecular compound with trigonal planar geometry, featuring three bromine atoms covalently bonded to boron .
Physical Properties :
- Melting Point: −46°C
- Boiling Point: 91°C
- Reactivity: Hydrolyzes violently in water to produce HBr and boric acid.
Applications : Catalyst in organic synthesis (e.g., Friedel-Crafts alkylation).
Strontium Bromide (SrBr₂)
Structure : Ionic crystal lattice composed of Sr²⁺ and Br⁻ ions .
Physical Properties :
- Melting Point: 643°C
- Solubility: Highly soluble in water (≈ 1.1 g/mL at 20°C).
Applications : Used in medicine as a sedative and in optical materials.
Hypothetical Boron Bromide Oxide
Predicted Properties :
- Reactivity : Expected to hydrolyze in water, releasing HBr and B₂O₃.
- Thermal Stability : Intermediate between BBr₃ (volatile) and B₂O₃ (stable up to 450°C).
Table 1: Comparative Properties of Boron Compounds
| Compound | Formula | State (25°C) | Melting Point | Key Applications |
|---|---|---|---|---|
| Boron Oxide | B₂O₃ | Solid | ~450°C | Glass production, fluxes |
| Boron Tribromide | BBr₃ | Liquid | −46°C | Organic catalysis |
| Strontium Bromide | SrBr₂ | Solid | 643°C | Medicine, optics |
| This compound* | BBrₓOᵧ | Unknown | N/A | Not yet established |
*Hypothetical compound based on analogous boron chemistry .
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